N'-(3-chlorophenyl)-N-[2-(cyclohexen-1-yl)ethyl]oxamide

• IUPAC Name: N'-(3-chlorophenyl)-N-[2-(cyclohexen-1-yl)ethyl]oxamide
• InChI: InChI=1S/C16H19ClN2O2/c17-13-7-4-8-14(11-13)19-16(21)15(20)18-10-9-12-5-2-1-3-6-12/h4-5,7-8,11H,1-3,6,9-10H2,(H,18,20)(H,19,21)
• InChI Key: MHVBQMGJNGDCRK-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(=CC1)CCNC(=O)C(=O)NC2=CC(=CC=C2)Cl
• Molecular Formula: C16H19ClN2O2
• Molecular Weight: 306.79 g/mol

Description

N'-(3-chlorophenyl)-N-[2-(cyclohexen-1-yl)ethyl]oxamide is a chemical compound that belongs to the family of oxamides. It is also known as CCEO and has been widely used in scientific research due to its unique properties. This compound has been synthesized using various methods and has been used in various scientific applications.

Scientific Research Applications

Hydrogen Bonding and Structural Analysis

Hydrogen Bonding in Anticonvulsant Enaminones : Research into the structural properties of similar compounds has highlighted the significance of hydrogen bonding. For example, the study of anticonvulsant enaminones, which share structural similarities with N'-(3-chlorophenyl)-N-[2-(cyclohexen-1-yl)ethyl]oxamide, reveals intricate hydrogen bond networks contributing to their stability and potential biological activity (Kubicki, Bassyouni, & Codding, 2000).

Synthesis and Characterization

N-(Arylcarbamothioyl)-cyclohexanecarboxamide Derivatives : Another study focused on the synthesis and characterization of N-(arylcarbamothioyl)cyclohexanecarboxamide derivatives, demonstrating the versatility of cyclohexene-based compounds in creating structurally diverse molecules with potential biological applications (Özer, Arslan, VanDerveer, & Külcü, 2009).

Antimicrobial Activity

New Quinazolines as Antimicrobial Agents : Research into quinazolines, which are chemically related to oxamides, has identified their antimicrobial properties, suggesting potential therapeutic uses for structurally similar compounds like this compound in combating bacterial and fungal infections (Desai, Shihora, & Moradia, 2007).

Anticonvulsant Activity

Anticonvulsant Activity of Enaminones : A detailed evaluation of enaminones for their anticonvulsant activity, specifically focusing on methyl 4-[(p-chlorophenyl)amino]-6-methyl-2-oxocyclohex-3-en-1-oate, provides insights into the therapeutic potential of cyclohexene derivatives in neurological disorders (Scott et al., 1993).

Chiral Applications

Chiral Ethyl Zinc Complexes for Polymerization : The study of chiral ethyl zinc complexes, which involve cyclohexene units, offers insights into their reactivity and potential applications in polymerization processes, indicative of the broad utility of cyclohexene derivatives in materials science (Labourdette et al., 2009).